Cas no 2193058-80-7 (7-methoxyimidazo1,2-apyridine-8-carboxylic acid hydrochloride)

• Product Name: 7-methoxyimidazo1,2-apyridine-8-carboxylic acid hydrochloride
• CAS No: 2193058-80-7
• MF: C₉H₉ClN₂O₃
• MW: 228.63236117363
• CID: 5213361
• PubChem ID: 137951886
• Update Time: 2025-06-10

7-methoxyimidazo1,2-apyridine-8-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-8-carboxylic acid, 7-methoxy-, hydrochloride (1:1)
• 7-methoxyimidazo1,2-apyridine-8-carboxylic acid hydrochloride

• Inchi： 1S/C9H8N2O3.ClH/c1-14-6-2-4-11-5-3-10-8(11)7(6)9(12)13;/h2-5H,1H3,(H,12,13);1H
• InChI Key： BOAPBJNRQVWWCI-UHFFFAOYSA-N
• SMILES： C(C1=C(C=CN2C=CN=C12)OC)(=O)O.Cl

Additional information on 7-methoxyimidazo1,2-apyridine-8-carboxylic acid hydrochloride

Comprehensive Overview of 7-Methoxyimidazo[1,2-a]pyridine-8-carboxylic Acid Hydrochloride (CAS No. 2193058-80-7)

7-Methoxyimidazo[1,2-a]pyridine-8-carboxylic acid hydrochloride (CAS No. 2193058-80-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique heterocyclic structure. The imidazo[1,2-a]pyridine scaffold, a privileged structure in drug discovery, is known for its bioactivity and versatility. Researchers are increasingly exploring derivatives like this compound for their potential in modulating enzyme activity or serving as intermediates in small-molecule therapeutics.

Recent studies highlight the growing demand for nitrogen-containing heterocycles, with 7-methoxyimidazo[1,2-a]pyridine derivatives being investigated for applications ranging from kinase inhibitors to antimicrobial agents. The addition of the carboxylic acid group and hydrochloride salt form enhances solubility, a critical factor in bioavailability optimization—a hot topic in preclinical drug development discussions. This aligns with frequent search queries such as "improving API solubility" or "heterocyclic compounds in drug design."

Synthetic routes to CAS 2193058-80-7 often involve palladium-catalyzed cross-coupling or cyclization reactions, reflecting the pharmaceutical industry's focus on atom-efficient methodologies. Analytical characterization typically employs HPLC purity testing and NMR spectroscopy, addressing common researcher concerns about compound verification. The methoxy group at the 7-position is particularly interesting to medicinal chemists, as it may influence metabolic stability—a recurring theme in ADME optimization forums.

From a commercial perspective, suppliers often list this compound under search terms like "high-purity imidazopyridine derivatives" or "building blocks for drug discovery." Its relevance to fragment-based drug design (FBDD) strategies makes it valuable for hit-to-lead optimization workflows. Notably, the compound's logP calculations and hydrogen bond acceptor/donor counts are frequently analyzed parameters, reflecting the industry's emphasis on Lipinski's rule of five compliance.

Environmental and regulatory considerations are increasingly shaping compound selection. The imidazo[1,2-a]pyridine core of 7-methoxyimidazo[1,2-a]pyridine-8-carboxylic acid hydrochloride shows promise for developing greener synthetic pathways, aligning with searches for "sustainable heterocycle synthesis." Researchers are also investigating its potential in bioconjugation chemistry, particularly for proteolysis-targeting chimeras (PROTACs), a trending area in targeted protein degradation therapies.

Storage and handling recommendations typically suggest desiccated conditions at -20°C to maintain stability, addressing common purchaser inquiries about compound shelf life. The hydrochloride salt form (hydrochloride) is preferred for many applications due to improved crystallinity—a property frequently discussed in pharmaceutical formulation circles. Recent patent analyses reveal growing interest in similar structures for CNS-targeting drugs, though specific applications of CAS 2193058-80-7 remain proprietary in many cases.

Emerging analytical techniques like cryo-EM and AI-assisted molecular docking are being applied to study such compounds, reflecting the integration of computational methods in structure-activity relationship (SAR) studies. This responds to frequent searches about "machine learning in drug discovery." The compound's chromatographic behavior is also of interest for analytical method development, particularly in quality control protocols for potential drug candidates.

In summary, 7-methoxyimidazo[1,2-a]pyridine-8-carboxylic acid hydrochloride represents a compelling case study in modern medicinal chemistry, bridging traditional heterocyclic chemistry with contemporary drug discovery paradigms. Its structural features address multiple current research priorities while offering flexibility for diverse therapeutic applications.